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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463 Get Quote

For researchers engaged in the analysis and identification of small nitrile compounds, this

guide provides a comparative overview of the electron ionization mass spectrometry (EI-MS)

data for but-2-ynedinitrile and two of its common isomers, fumaronitrile and succinonitrile. The

presented data, sourced from the National Institute of Standards and Technology (NIST) Mass

Spectrometry Data Center, offers a clear basis for distinguishing these compounds based on

their fragmentation patterns.

Comparative Analysis of Mass Spectra
The electron ionization mass spectra of but-2-ynedinitrile, fumaronitrile, and succinonitrile

exhibit distinct fragmentation patterns that allow for their unambiguous identification. A

summary of the most significant mass-to-charge ratios (m/z) and their relative abundances is

presented in the table below.
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Compound Molecular Formula Molecular Weight
Key m/z Fragments
and Relative
Abundance (%)

But-2-ynedinitrile C₄N₂ 76.06
76 (100), 52 (5.1), 50

(12.8), 24 (10.3)

Fumaronitrile C₄H₂N₂ 78.07
78 (100), 52 (16.1), 51

(14.8), 26 (11.6)

Succinonitrile C₄H₄N₂ 80.09
80 (2.7), 54 (100), 28

(11.6), 27 (8.9)

But-2-ynedinitrile is characterized by a prominent molecular ion peak at m/z 76, which is also

the base peak.[1][2][3][4][5] Its fragmentation pattern includes notable peaks at m/z 52, 50, and

24. Fumaronitrile, an isomer of but-2-ynedinitrile, also shows a strong molecular ion peak at

m/z 78 as its base peak.[6][7] However, its fragmentation differs significantly, with major

fragments observed at m/z 52, 51, and 26. In contrast, succinonitrile displays a very weak

molecular ion peak at m/z 80.[8] The base peak for succinonitrile is found at m/z 54, with other

significant fragments at m/z 28 and 27. These distinct fragmentation patterns provide a reliable

method for differentiating between these three isomers.

Experimental Protocol: Electron Ionization Mass
Spectrometry
The following is a representative experimental protocol for the analysis of small, volatile nitrile

compounds using Gas Chromatography-Mass Spectrometry (GC-MS) with an electron

ionization source.

1. Sample Preparation:

Samples should be dissolved in a volatile organic solvent, such as dichloromethane or

hexane, to a concentration of approximately 10 µg/mL.[9]

To prevent blockage of the syringe and contamination of the injector and column, ensure that

the sample solutions are free of any particulate matter by centrifugation if necessary.[9]
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Transfer the final sample solution to a 1.5 mL glass autosampler vial.[9]

2. Gas Chromatography (GC) Conditions:

Injector Temperature: 250 °C

Injection Mode: Splitless (1 µL injection volume)

Carrier Gas: Helium at a constant flow rate.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness), is suitable for separating these compounds.

Oven Temperature Program: An initial temperature of 50 °C, held for 2 minutes, followed by a

ramp of 10 °C/min to 250 °C, with a final hold for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV.[10][11] This energy level maximizes fragmentation and produces

reproducible spectra.[10]

Ion Source Temperature: 230 °C

Mass Analyzer: Quadrupole

Scan Range: m/z 20-100

Experimental Workflow
The logical flow of a typical GC-MS experiment for the analysis of but-2-ynedinitrile and its

alternatives is depicted in the following diagram.
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Caption: Workflow for the analysis of small nitrile compounds by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094463#cross-referencing-mass-spectrometry-data-
for-but-2-ynedinitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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